N-(5-acetyl-4-methylthiazol-2-yl)-4-(N,N-diethylsulfamoyl)benzamide

• IUPAC Name: N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-4-(diethylsulfamoyl)benzamide
• InChI: InChI=1S/C17H21N3O4S2/c1-5-20(6-2)26(23,24)14-9-7-13(8-10-14)16(22)19-17-18-11(3)15(25-17)12(4)21/h7-10H,5-6H2,1-4H3,(H,18,19,22)
• InChI Key: AEBBEYFAZIZFSB-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=NC(=C(S2)C(=O)C)C
• Molecular Formula: C17H21N3O4S2
• Molecular Weight: 395.5 g/mol

Description

Molecular Structure Analysis

The molecular formula of this compound is C17H21N3O4S2, with an average mass of 395.496 Da. It contains a thiazole ring, an acetyl group, a methyl group, a benzamide group, and a sulfamoyl group. These groups can participate in various chemical reactions.

Scientific Research Applications

Antimalarial and Antiviral Activities

N-(5-acetyl-4-methylthiazol-2-yl)-4-(N,N-diethylsulfamoyl)benzamide, among other sulfonamide derivatives, has been investigated for its potential in treating diseases such as malaria and COVID-19. In a study, sulfonamides showed significant in vitro antimalarial activity and were characterized by their ADMET properties. The study suggested that certain sulfonamides could be promising candidates for antimalarial drugs due to their selective activity and favorable pharmacokinetic profiles (Fahim & Ismael, 2021). Additionally, some derivatives have shown remarkable antiavian influenza virus activity, highlighting the versatility of benzamide-based compounds in targeting various viral infections (Hebishy, Salama, & Elgemeie, 2020).

Anticancer Properties

The modification of N-(5-acetyl-4-methylthiazol-2-yl)-4-(N,N-diethylsulfamoyl)benzamide and related compounds has led to the discovery of molecules with potent anticancer activities. For instance, certain N-substituted benzamide derivatives have been evaluated as neuroleptic agents with potential antipsychotic activity, indicating their potential use in cancer treatment protocols (Norman et al., 1996). Moreover, compounds with the benzamide moiety have been identified as histone deacetylase inhibitors, demonstrating significant antitumor activity in vivo and highlighting their potential as anticancer drugs (Zhou et al., 2008).

Antimicrobial and Antioxidant Applications

The structural modification of N-(5-acetyl-4-methylthiazol-2-yl)-4-(N,N-diethylsulfamoyl)benzamide derivatives has also been explored for antimicrobial purposes. Studies have shown that these derivatives can possess significant antibacterial and antifungal activities, making them potential candidates for the development of new antimicrobial agents (Padalkar et al., 2016). Additionally, certain thiazole and benzamide compounds have been evaluated as antioxidant additives for lubricating oils, demonstrating the broad applicability of these derivatives beyond pharmaceutical uses (Amer et al., 2011).